Cas no 1083337-91-0 (2-(1,3-oxazol-5-yl)ethan-1-amine)

2-(1,3-oxazol-5-yl)ethan-1-amine structure
1083337-91-0 structure
Product Name:2-(1,3-oxazol-5-yl)ethan-1-amine
CAS No:1083337-91-0
MF:C5H8N2O
MW:112.129820823669
CID:5908750
PubChem ID:70111345
Update Time:2025-07-22

2-(1,3-oxazol-5-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Oxazoleethanamine
    • 2-(Oxazol-5-yl)ethan-1-amine
    • 2-(1,3-oxazol-5-yl)ethan-1-amine
    • 1083337-91-0
    • SCHEMBL18381917
    • EN300-1840514
    • CS-0529230
    • Inchi: 1S/C5H8N2O/c6-2-1-5-3-7-4-8-5/h3-4H,1-2,6H2
    • InChI Key: UQXAPRPAMDXKLV-UHFFFAOYSA-N
    • SMILES: O1C(CCN)=CN=C1

Computed Properties

  • Exact Mass: 112.063662883g/mol
  • Monoisotopic Mass: 112.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 67.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.099±0.06 g/cm3(Predicted)
  • Boiling Point: 197.2±15.0 °C(Predicted)
  • pka: 9.04±0.10(Predicted)

2-(1,3-oxazol-5-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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